3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one
• InChI: InChI=1S/C16H13FN2O/c1-11-14-4-2-3-5-15(14)18-16(20)19(11)10-12-6-8-13(17)9-7-12/h2-9H,1,10H2,(H,18,20)
• InChI Key: YQOYJSGIQXNWPO-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2=CC=CC=C2NC(=O)N1CC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O
• Molecular Weight: 268.28 g/mol

Description

3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one is a synthetic compound that belongs to the class of quinazoline derivatives. It has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one is not fully understood. However, it is believed to exert its biological effects by binding to specific receptors or enzymes in the body. For example, in cancer cells, it is thought to induce apoptosis by activating the caspase cascade and inhibiting the anti-apoptotic proteins. In the brain, it is believed to modulate serotonin levels by inhibiting the reuptake of serotonin by the presynaptic neuron. In enzymes, it is thought to bind to the active site and inhibit the catalytic activity of the enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one depend on its mode of action and the specific biological system it interacts with. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. In the brain, it has been demonstrated to increase serotonin levels and modulate mood and behavior. In enzymes, it has been shown to inhibit the catalytic activity of specific enzymes and alter metabolic pathways.

Advantages and Limitations for Lab Experiments

The advantages of 3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one for lab experiments include its synthetic accessibility, high purity, and well-characterized chemical properties. Additionally, it has been extensively studied for its potential applications in various fields of scientific research, making it a valuable tool for investigating biological systems. However, its limitations include its potential toxicity and limited solubility in aqueous solutions, which may require the use of organic solvents.

Future Directions

There are several future directions for the study of 3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one. In medicinal chemistry, further investigations into its anticancer properties and potential applications in combination therapy are warranted. In pharmacology, additional studies are needed to elucidate its mechanism of action as an SSRI and its potential applications in treating mood disorders. In biochemistry, further investigations into its enzyme inhibitory properties and potential applications in drug discovery are needed. Additionally, the development of new synthetic methods to improve the yield and purity of 3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one may facilitate its use in future scientific research.

Synthesis Methods

The synthesis of 3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one involves the condensation reaction of 4-fluorobenzylamine and 2-cyanoacetamide in the presence of a Lewis acid catalyst such as zinc chloride or aluminum chloride. The reaction proceeds through the formation of an imine intermediate, which is subsequently cyclized to form the final product. The yield of the synthesis reaction can be improved by optimizing the reaction conditions such as temperature, reaction time, and solvent.

Scientific Research Applications

3-[(4-fluorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, it has been evaluated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells by inducing apoptosis. In pharmacology, it has been investigated for its potential as a selective serotonin reuptake inhibitor (SSRI) due to its ability to modulate serotonin levels in the brain. In biochemistry, it has been studied for its potential as an enzyme inhibitor due to its ability to bind to specific enzymes and inhibit their activity.